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Compound of Interest

Compound Name: 2-Bromopyridine-15N

Cat. No.: B028378 Get Quote

This guide provides a comprehensive overview of the safety data for 2-Bromopyridine,

intended for researchers, scientists, and professionals in drug development. The information is

compiled from various safety data sheets to ensure a thorough understanding of the hazards,

handling, and emergency procedures associated with this compound.

Chemical and Physical Properties
2-Bromopyridine is a flammable and toxic liquid that requires careful handling. Below is a

summary of its key physical and chemical properties.
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Property Value Source

Appearance
Clear, slightly brown or

colorless oily liquid
[1][2][3]

Molecular Formula C5H4BrN [4][5]

Molecular Weight 158.00 g/mol [2][6]

Boiling Point 192 - 194 °C [6][7]

Melting Point 193°C [5][7]

Flash Point 54 °C / 129.2 °F [1][8]

Autoignition Temperature 400 °C / 752 °F [8][9]

Density 1.657 g/mL at 25 °C [6][7]

Vapor Pressure 0.8 ± 0.3 mmHg at 25°C [5]

Solubility in Water Slightly soluble/miscible [3][10]

Refractive Index n20/D 1.572 [6]

Toxicological Information
2-Bromopyridine is classified as toxic if swallowed and fatal in contact with skin.[11] It also

causes skin and serious eye irritation.[11]
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Toxicity Metric Value Species Route Source

LD50 (Lethal

Dose, 50%)
92 mg/kg Rat Oral [7]

LD50 (Lethal

Dose, 50%)
82 mg/kg Rabbit Dermal [7]

LDLo (Lowest

published lethal

dose)

31300 ug/kg Mouse Intraperitoneal [5]

LC50 (Lethal

Concentration,

50%)

< 200,000

mg/m3/1hr
Rat Inhalation [2]

Exposure Controls and Personal Protection
To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Control Parameter Specification Source

Engineering Controls

Work in a well-ventilated area.

Use a chemical fume hood.

Ensure eyewash stations and

safety showers are readily

accessible. Use explosion-

proof electrical, ventilating, and

lighting equipment.

[4][8]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield is also

recommended.

[4][11]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Fire/flame

resistant and impervious

clothing is recommended.

[8][11]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with multi-

purpose combination (US) or

type ABEK (EN 14387)

respirator cartridges.

[4]

Experimental Protocols
First-Aid Measures
In the event of exposure to 2-Bromopyridine, the following first-aid protocols should be

immediately initiated.
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Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

cluster_Inhalation cluster_Skin cluster_Eye cluster_Ingestion

Move victim to fresh air.

Keep at rest in a comfortable
breathing position.

Is the victim breathing?

Give artificial respiration.
Do not use mouth-to-mouth.

No

Call a POISON CENTER or
doctor if unwell.

Yes

Immediately take off all
contaminated clothing.

Rinse skin with water/shower
for at least 15 minutes.

Immediately call a POISON
CENTER or doctor.

Wash contaminated clothing
before reuse.

Rinse cautiously with water
for several minutes.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

Does irritation persist?

Get medical advice/attention.

Yes

Immediately call a POISON
CENTER or doctor.

Rinse mouth.

Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First-aid workflow for 2-Bromopyridine exposure.

Fire-Fighting Measures
In case of a fire involving 2-Bromopyridine, the following measures should be taken.
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Fire Involving 2-Bromopyridine

Suitable Extinguishing Media Firefighter Protection Fire-Fighting Actions Specific Hazards

- Water spray
- Carbon dioxide (CO2)

- Dry chemical
- Alcohol-resistant foam

Wear self-contained breathing
apparatus (SCBA) and full

protective gear.

- Use water spray to cool closed containers.
- Prevent fire extinguishing water from

contaminating surface water or ground water.

- Flammable liquid and vapor.
- Containers may explode when heated.
- Vapors are heavier than air and may

spread along floors.
- Forms explosive mixtures with air on

intense heating.
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Caption: Fire-fighting protocol for 2-Bromopyridine.

Accidental Release Measures
For accidental spills of 2-Bromopyridine, the following containment and cleanup protocol should

be followed.
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Accidental Release Occurs

1. Personal Precautions 2. Environmental Precautions 3. Containment and Cleanup

- Do not breathe vapors.
- Avoid substance contact.

- Ensure adequate ventilation.
- Evacuate the danger area.

- Wear personal protective equipment.

- Prevent further leakage if safe to do so.
- Do not let product enter drains.

- Cover drains.

- Remove all sources of ignition.
- Use spark-proof tools and
explosion-proof equipment.

- Soak up with inert absorbent material.
- Collect with an electrically protected
vacuum cleaner or by wet-brushing.

4. Disposal

- Place in a suitable, closed container
for disposal.

- Dispose of contents/container to an
approved waste disposal plant.
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Caption: Spill response workflow for 2-Bromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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